Cas no 1261969-86-1 (3-(2-Hydroxymethylphenyl)-5-trifluoromethylbenzoic acid)

3-(2-Hydroxymethylphenyl)-5-trifluoromethylbenzoic acid is a specialized aromatic carboxylic acid derivative featuring both a hydroxymethyl and a trifluoromethyl substituent. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural properties, which may enhance binding affinity and metabolic stability in active ingredients. The hydroxymethyl group offers potential for further functionalization, while the electron-withdrawing trifluoromethyl group can influence reactivity and lipophilicity. Its well-defined molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactive functional groups.

3-(2-Hydroxymethylphenyl)-5-trifluoromethylbenzoic acid structure

1261969-86-1 structure

Product Name:3-(2-Hydroxymethylphenyl)-5-trifluoromethylbenzoic acid

CAS No:1261969-86-1

MF:C₁₅H₁₁F₃O₃

MW:296.241255044937

MDL:MFCD18319413

CID:2766704

PubChem ID:53225332

Update Time:2025-06-07

3-(2-Hydroxymethylphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2-HYDROXYMETHYLPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
- 3-(2-Hydroxymethylphenyl)-5-trifluoromethylbenzoic acid, 95%
- 1261969-86-1
- MFCD18319413
- 2'-(Hydroxymethyl)-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
- DTXSID30689064
- 3-(2-Hydroxymethylphenyl)-5-trifluoromethylbenzoic acid
- MDL： MFCD18319413
- Inchi： 1S/C15H11F3O3/c16-15(17,18)12-6-10(5-11(7-12)14(20)21)13-4-2-1-3-9(13)8-19/h1-7,19H,8H2,(H,20,21)
- InChI Key： IRBIRPWDDPOKSE-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C(=O)O)=CC(=C1)C1C=CC=CC=1CO)(F)F

Computed Properties

Exact Mass: 296.06602869Da
Monoisotopic Mass: 296.06602869Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 370
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 57.5Å²

3-(2-Hydroxymethylphenyl)-5-trifluoromethylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326438-5 g	3-(2-Hydroxymethylphenyl)-5-trifluoromethylbenzoic acid, 95%; .	1261969-86-1	95%	5g	€1159.00	2023-04-26
abcr	AB326438-5g	3-(2-Hydroxymethylphenyl)-5-trifluoromethylbenzoic acid, 95%; .	1261969-86-1	95%	5g	€1159.00	2025-04-21